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Compound of Interest

Compound Name: 3-Bromo-5-chlorotoluene

Cat. No.: B046676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometry analysis of

3-Bromo-5-chlorotoluene (C7H6BrCl), a halogenated aromatic compound of interest in

synthetic chemistry and drug discovery. This document outlines the expected mass spectral

characteristics, a detailed experimental protocol for its analysis by gas chromatography-mass

spectrometry (GC-MS), and a proposed fragmentation pathway.

Physicochemical Properties and Molecular Weight
3-Bromo-5-chlorotoluene is a substituted toluene with one bromine and one chlorine atom on

the aromatic ring. A clear understanding of its molecular weight is fundamental for mass

spectrometry analysis.

Property Value Reference

Molecular Formula C7H6BrCl [1][2]

Average Molecular Weight 205.48 g/mol [1][2]

Monoisotopic Mass 203.93414 Da [1]

The presence of bromine and chlorine isotopes (79Br, 81Br and 35Cl, 37Cl) will result in a

characteristic isotopic pattern for the molecular ion and its fragments in the mass spectrum.
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The ratio of the M+ to M+2 peaks for a compound with one bromine atom is approximately 1:1,

while for a compound with one chlorine atom it is about 3:1.[3]

Predicted Mass Spectrum and Fragmentation
Pattern
While a publicly available mass spectrum for 3-Bromo-5-chlorotoluene is not readily

accessible, the fragmentation pattern can be predicted based on the analysis of its isomers,

such as 2-Bromo-5-chlorotoluene, and general principles of mass spectrometry for

halogenated compounds.[3][4] The electron ionization (EI) mass spectrum is expected to show

a prominent molecular ion peak and several characteristic fragment ions.

Table of Predicted m/z Values and Corresponding Fragments:

m/z (mass-to-charge ratio) Proposed Fragment Ion Description

204/206/208 [C7H6BrCl]+• Molecular Ion (Isotopic Cluster)

125/127 [C7H6Cl]+ Loss of Bromine radical (•Br)

90 [C7H6]+•
Loss of Bromine and Chlorine

radicals (•Br and •Cl)

89 [C7H5]+
Loss of a hydrogen atom from

the [C7H6]+• ion

The most likely fragmentation pathway involves the initial loss of the larger halogen atom,

bromine, followed by the loss of the chlorine atom or other neutral fragments. The GC-MS data

for the isomer 2-Bromo-5-chlorotoluene shows major peaks at m/z 125, 89, and 206, which

supports this proposed fragmentation.[4]

Experimental Protocol: GC-MS Analysis
This section provides a detailed protocol for the analysis of 3-Bromo-5-chlorotoluene using a

standard gas chromatograph coupled to a mass spectrometer.

Sample Preparation
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Standard Solution Preparation: Prepare a stock solution of 3-Bromo-5-chlorotoluene in a

high-purity solvent such as hexane or dichloromethane at a concentration of 1 mg/mL.

Working Solutions: Prepare a series of working solutions by serial dilution of the stock

solution to the desired concentration range for calibration.

Instrumentation
Gas Chromatograph: An Agilent 7890B GC system or equivalent.

Mass Spectrometer: An Agilent 7200 Q-TOF or a 7000D Triple Quadrupole MS system or

equivalent.[5][6]

GC-MS Parameters
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Parameter Recommended Setting

GC Inlet

Injection Mode Split (e.g., 50:1)

Injection Volume 1 µL

Inlet Temperature 250 °C

GC Column

Column Type
HP-5ms or equivalent (e.g., 30 m x 0.25 mm ID,

0.25 µm film thickness)

Carrier Gas Helium

Flow Rate 1.0 mL/min (constant flow)

Oven Program

Initial Temperature 70 °C, hold for 2 min

Ramp Rate 10 °C/min

Final Temperature 280 °C, hold for 5 min

Mass Spectrometer

Ionization Mode Electron Ionization (EI)

Ionization Energy 70 eV

Source Temperature 230 °C

Quadrupole Temperature 150 °C

Mass Range m/z 40-300

Scan Rate 2 scans/sec

Visualizations
Experimental Workflow
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Caption: A flowchart illustrating the major steps in the GC-MS analysis of 3-Bromo-5-
chlorotoluene.

Proposed Fragmentation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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